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Compound of Interest

Compound Name: ATV-FX1 sodium salt

CAS No.: 1315629-79-8

Cat. No.: B565548

Get Quote

Critical Quality Attribute & Oxidative Degradation
Mechanism in Atorvastatin Development[1][2]
Executive Summary
ATV-FX1 Sodium Salt (Chemical Name: Sodium 4-[1b-(4-Fluorophenyl)-6-hydroxy-6-

isopropyl-1a-phenyl-6a-phenylcarbamoyl-hexahydro-1,2-dioxa-5a-aza-cyclopropa[a]inden-3-

yl]-3-(R)-hydroxy-butyric acid) is a complex, pharmacopoeially monitored oxidative degradation

product of Atorvastatin.[1][2][3][4][5][6] In the context of pharmaceutical development, it serves

as a critical stability indicator rather than a therapeutic candidate.

Its formation represents a "canary in the coal mine" for oxidative stress and photo-instability in

Atorvastatin formulations. Understanding the mechanism of its formation—specifically the

pyrrole ring oxidation and subsequent rearrangement—is essential for CMC (Chemistry,

Manufacturing, and Controls) scientists to design robust, stable drug products.[2] This guide

details the physicochemical properties, formation pathways, and rigorous analytical protocols

required to isolate and control this impurity.

Part 1: Chemical & Physical Characterization[1][2]
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ATV-FX1 is structurally distinct from its parent compound due to the oxidation of the central

pyrrole ring, leading to a complex tricyclic system containing a dioxa-aza-cyclopropa[a]indene

core.[1][2]

Table 1: Physicochemical Profile
Property Specification

Common Name ATV-FX1 Sodium Salt

CAS Number
1315629-79-8 (Sodium Salt); 873950-18-6 (Free

Acid)

Molecular Formula C₃₃H₃₄FN₂NaO₇

Molecular Weight 612.62 g/mol

Appearance White to Off-White Solid

Solubility
Soluble in Methanol, DMSO; Slightly soluble in

Water

Stability
Hygroscopic; Highly sensitive to light and acidic

conditions

Key Functional Groups
Fluorophenyl, Amide, Carboxylate (Na salt),

Cyclic Peroxide/Ether linkage

Regulatory Status
USP/EP Monitored Impurity (Atorvastatin Epoxy

Pyrrolooxazin Analog)

Part 2: Mechanism of Formation (The "Action" of
Degradation)[2]
Unlike a therapeutic drug where "Mechanism of Action" refers to receptor binding, for ATV-FX1,

the relevant mechanism is the chemical pathway of degradation. This pathway is driven by

singlet oxygen (

) or radical-mediated oxidation, typically triggered by exposure to sunlight (photo-oxidation) or
peroxides in excipients.[1][2]

The Oxidative Cascade
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Initiation: The electron-rich pyrrole ring of Atorvastatin absorbs photon energy or reacts with

reactive oxygen species (ROS).[1][2]

Endoperoxide Formation: Oxygen adds across the pyrrole ring (C2 and C5 positions),

forming an unstable endoperoxide intermediate.[2]

Rearrangement & Cyclization: The endoperoxide undergoes a complex rearrangement.[2]

Crucially, the hydroxyl group at the C5 position of the heptanoic acid side chain acts as an

intramolecular nucleophile.[3][4][6][7]

Stabilization: This nucleophilic attack cyclizes the structure, forming the stable, fused tricyclic

ATV-FX1 system.

Visualization: Oxidative Degradation Pathway
The following diagram illustrates the transformation from Atorvastatin to ATV-FX1.[4]
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Caption: The oxidative cascade transforming Atorvastatin into ATV-FX1 via an unstable

endoperoxide intermediate.[1][2][6][8]

Part 3: Experimental Protocols
To validate the stability of an Atorvastatin formulation, researchers must be able to synthesize

(via forced degradation) and isolate ATV-FX1 to use as a reference standard.[2]

Protocol A: Forced Degradation Synthesis
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Objective: Generate ATV-FX1 in situ for retention time confirmation or isolation.[1][2]

Preparation: Dissolve Atorvastatin Sodium (100 mg) in Acetonitrile:Water (50:50 v/v) to a

concentration of 1 mg/mL.

Oxidative Stress: Add Hydrogen Peroxide (

) to a final concentration of 3%.[2]

Photo-Induction: Expose the solution to a UV light source (254 nm) or simulated sunlight

(Xenon arc lamp) for 4–6 hours.[1][2]

Note: ATV-FX1 is the major product under basic/neutral photolytic conditions. Acidic

conditions favor different degradants (ATV-FXA1).

Quenching: Neutralize excess peroxide with sodium metabisulfite solution.

Verification: Analyze an aliquot via HPLC (Method below) to confirm the peak at RRT ~1.1–

1.2 (relative to Atorvastatin).

Protocol B: Isolation & Purification (Prep-HPLC)
Objective: Isolate high-purity ATV-FX1 for structural elucidation (NMR/MS).

Column: Phenomenex Luna C18(2), 10 µm, 250 x 21.2 mm (Preparative).[1][2]

Mobile Phase:

A: 10 mM Ammonium Acetate (pH 4.5)[1][2]

B: Acetonitrile[2][4][8]

Gradient: 40% B to 70% B over 30 minutes.

Detection: UV at 245 nm.

Collection: Collect the fraction corresponding to the ATV-FX1 peak.
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Lyophilization: Freeze-dry the collected fractions immediately to prevent hydrolytic

degradation. Store at -20°C under Argon.

Protocol C: Analytical Validation (LC-MS)
Objective: Confirm identity.[1][2]

MS Mode: Positive ESI (

m/z;

m/z).[1][2]

Key Fragment: Loss of the side chain or cleavage of the amide bond.

NMR Signature: Distinct shift in the isopropyl methine proton and loss of the pyrrole aromatic

signals due to saturation/oxidation.

Visualization: Isolation Workflow
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Caption: Step-by-step workflow for the isolation of pharmaceutical-grade ATV-FX1 sodium
salt.

Part 4: Safety & Handling (E-E-A-T)
As a degradation impurity, ATV-FX1 does not have a therapeutic safety profile, but it is treated

as a potential toxicological risk in drug products.[2]

Toxicity Class: Unclassified impurity.[2] According to ICH Q3B(R2), if levels exceed the

qualification threshold (usually 0.15% or 1.0 mg/day intake), a tox-study is required.[1][2]
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Genotoxicity: Structure-Activity Relationship (SAR) analysis (e.g., DEREK) generally does

not flag the oxireno-pyrrolo core as highly mutagenic compared to epoxides, but

experimental verification (Ames test) is standard for qualified impurities.[1][2]

Handling Precautions:

Respiratory: Use N95 or P3 filters; avoid dust inhalation.[2]

Skin: Nitrile gloves required.[2]

Storage:MUST be stored in amber vials. Light exposure will cause further degradation into

secondary breakdown products (e.g., ATV-FXA1).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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